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Compound of Interest

Compound Name: Tanaproget

Cat. No.: B1681920

This guide provides crucial safety and logistical information for the proper disposal of
Tanaproget, a selective nonsteroidal progesterone receptor (PR) agonist used in research.
Adherence to these procedures is vital for ensuring laboratory safety and environmental
protection.

Chemical and Physical Properties

A summary of Tanaproget's key chemical and physical data is presented below. This
information is essential for its correct identification and handling.
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Property Value

5-(4,4-Dimethyl-2-thioxo-1,4-dihydro-2H-3,1-
IUPAC Name benzoxazin-6-yl)-1-methyl-1H-pyrrole-2-

carbonitrile[1]

CAS Number 304853-42-7[1]
Molecular Formula C16H15N30SJ[1][2]
Molar Mass 297.38 g-mol~1[1]
Appearance Crystalline powder|[3]
Solubility Soluble in DMSOI[4]

Store at -20°C for one year or -80°C for two
Storage years in a tightly sealed container, away from
light.[3][4]

Disposal Protocol: A Step-by-Step Approach

While specific disposal instructions for Tanaproget are not explicitly detailed in publicly
available literature, the following protocol is based on best practices for the disposal of
hazardous pharmaceutical waste in a laboratory setting.[5][6]

1. Waste ldentification and Segregation:

« ldentify: All materials contaminated with Tanaproget, including unused product, solutions,
empty containers, personal protective equipment (PPE), and spill cleanup materials, must be
treated as hazardous waste.[5][6]

e Segregate: Do not mix Tanaproget waste with other waste streams. It should be collected in
a dedicated, clearly labeled hazardous waste container.[6]

2. Container and Labeling:

o Container: Use a designated, leak-proof, and sealable hazardous waste container.
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Labeling: The container must be clearly labeled with "Hazardous Waste," the name
"Tanaproget,” and the associated hazards (e.g., "Toxic," "Chemical Waste").

3. On-site Handling and Storage:

o PPE: Always wear appropriate PPE, including gloves, a lab coat, and safety glasses, when
handling Tanaproget waste.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.[3]

4. Disposal Procedure:

» Professional Disposal Service: The disposal of Tanaproget waste must be handled by a
licensed hazardous waste disposal company. Do not dispose of it down the drain or in
regular trash.[6]

o Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal.

Experimental Workflow for Tanaproget Disposal

The following diagram illustrates the logical workflow for the proper disposal of Tanaproget
from the point of use to final disposal.
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Tanaproget Disposal Workflow Diagram

Emergency Procedures

In the event of a spill or exposure, follow these immediate safety measures:
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Skin Contact: Wash the affected area immediately with soap and plenty of water.[7]

Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes.

Inhalation: Move to a well-ventilated area and seek fresh air.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

For any significant spill, evacuate the area and follow your institution's established emergency
protocols for hazardous material spills. Always consult the specific Safety Data Sheet (SDS) for
the most detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

